3-[5-(2,5-dichlorophenyl)furan-2-yl]-5-(4-ethoxyphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

Specification

• Molecular Formula: C29H22Cl2N2O5
• Molecular Weight: 549.4 g/mol
• IUPAC Name: 3-[5-(2,5-dichlorophenyl)furan-2-yl]-5-(4-ethoxyphenyl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• Standard InChI: InChI=1S/C29H22Cl2N2O5/c1-2-36-20-11-9-18(10-12-20)32-28(34)25-26(33(38-27(25)29(32)35)19-6-4-3-5-7-19)24-15-14-23(37-24)21-16-17(30)8-13-22(21)31/h3-16,25-27H,2H2,1H3
• Standard InChI Key: WTJIPHOSJJPFAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4)C5=CC=C(O5)C6=C(C=CC(=C6)Cl)Cl

Introduction

Synthesis Approaches

The synthesis of such complex molecules typically involves multi-step reactions, including condensation reactions, cyclization, and substitution reactions. For example, the synthesis might start with the formation of the pyrrolo[3,4-d]oxazole core, followed by the attachment of the furan and phenyl groups through appropriate coupling reactions.

Synthesis Steps:

• Formation of Pyrrolo[3,4-d]12oxazole Core: This could involve the reaction of a pyrrole derivative with an oxazole-forming reagent.

• Attachment of Furan Ring: This might involve a Suzuki-Miyaura cross-coupling reaction to attach the furan ring to the dichlorophenyl group.

• Attachment of Ethoxyphenyl Group: This could be achieved through another cross-coupling reaction or a nucleophilic substitution.

Potential Biological Activities

Compounds with similar structures have shown a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the furan and dichlorophenyl groups could enhance these activities by interacting with biological targets.

Potential Activity	Mechanism
Antimicrobial Activity	Interaction with bacterial cell walls or enzymes
Antiviral Activity	Inhibition of viral replication enzymes
Anticancer Activity	Inhibition of cell proliferation pathways